Cas no 2877631-68-8 (6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile)
6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-[4-[6-(Trifluoromethyl)-4-pyrimidinyl]-1-piperazinyl]-3-pyridinecarbonitrile
- 6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile
-
- Inchi: 1S/C15H13F3N6/c16-15(17,18)12-7-14(22-10-21-12)24-5-3-23(4-6-24)13-2-1-11(8-19)9-20-13/h1-2,7,9-10H,3-6H2
- InChI Key: NIADVKZWWKAQSY-UHFFFAOYSA-N
- SMILES: C1=NC(N2CCN(C3C=C(C(F)(F)F)N=CN=3)CC2)=CC=C1C#N
Experimental Properties
- Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 527.5±50.0 °C(Predicted)
- pka: 4.97±0.29(Predicted)
6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6559-6861-2μmol |
6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile |
2877631-68-8 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6559-6861-5μmol |
6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile |
2877631-68-8 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6559-6861-10μmol |
6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile |
2877631-68-8 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6559-6861-20μmol |
6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile |
2877631-68-8 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6559-6861-1mg |
6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile |
2877631-68-8 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6559-6861-2mg |
6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile |
2877631-68-8 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6559-6861-3mg |
6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile |
2877631-68-8 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6559-6861-4mg |
6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile |
2877631-68-8 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6559-6861-5mg |
6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile |
2877631-68-8 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6559-6861-10mg |
6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile |
2877631-68-8 | 10mg |
$118.5 | 2023-09-08 |
6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile
Introduction to 6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile (CAS No. 2877631-68-8)
6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile (CAS No. 2877631-68-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.
The chemical structure of 6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile is characterized by a pyridine ring linked to a piperazine moiety, which is further substituted with a trifluoromethylated pyrimidine group. This intricate arrangement of functional groups imparts the molecule with high chemical stability and specific binding affinities to various biological targets.
Recent studies have highlighted the potential of this compound in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes.
In addition to its antiviral properties, this compound has shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute found that 6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile selectively targets and inhibits the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival.
The pharmacokinetic properties of 6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile have also been extensively studied. Research indicates that it has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. These properties are crucial for ensuring sustained therapeutic effects and minimizing dosing frequency.
Safety and toxicity profiles are critical considerations in drug development. Preliminary toxicology studies have shown that 6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile has a wide therapeutic window and low toxicity at effective doses. This favorable safety profile supports its potential for further clinical evaluation.
The synthetic route for producing 6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile has been optimized to ensure high yield and purity. The synthesis involves a series of well-characterized reactions, including coupling reactions, cyclizations, and functional group transformations. The availability of efficient synthetic methods facilitates large-scale production for preclinical and clinical studies.
In conclusion, 6-{4-6-(trifluoromethyl)pyrimidin-4-yipiperazin-l-yi}pyridine-S-carbonitrile (CAS No. 2877631—68—8) represents a promising candidate for the development of novel therapeutics. Its unique chemical structure, combined with its broad-spectrum biological activities and favorable pharmacological properties, positions it as a valuable asset in the ongoing efforts to combat viral infections and cancer. Ongoing research aims to further elucidate its mechanisms of action and optimize its therapeutic potential for clinical applications.
2877631-68-8 (6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)